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Compound of Interest

Compound Name: 3-Chloro-2-methoxypyridine

Cat. No.: B078714

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of 3-Chloro-2-methoxypyridine, tailored for researchers, scientists, and drug
development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Chloro-2-methoxypyridine is a chemical that requires careful handling due to its potential
hazards. It is classified as a combustible liquid that can cause skin, eye, and respiratory
irritation.[1][2][3] In some cases, it may be harmful if swallowed or fatal in contact with skin or if
inhaled.[4] Therefore, adherence to strict safety protocols and the use of appropriate personal
protective equipment are mandatory.

Engineering Controls: Always handle 3-Chloro-2-methoxypyridine in a well-ventilated area,
preferably within a chemical fume hood.[1][2][5] Ensure that eyewash stations and safety
showers are readily accessible and in close proximity to the workstation.[1][2][3]

Personal Protective Equipment (PPE): The following PPE is required when handling this
substance:
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PPE Category Item Specifications

Chemical safety goggles or
glasses that meet OSHA's eye
and face protection regulations
) in 29 CFR 1910.133 or

Eye and Face Protection Safety Goggles/Glasses
European Standard EN166 are
required.[1] A face shield may
be necessary for splash

protection.

Wear appropriate protective
gloves to prevent skin
exposure.[1][2][5] While the
specific glove material is not
universally specified, nitrile or
Hand Protection Chemical-Resistant Gloves neoprene gloves are generally
recommended for handling
chlorinated aromatic
compounds. Always check the
manufacturer's glove

compatibility chart.

Alab coat or a long-sleeved
seamless gown with tight-fitting
cuffs is mandatory.[6] For
] ] ] larger quantities or in

Body Protection Protective Clothing o ) ] ]
situations with a higher risk of
exposure, chemical-resistant
coveralls ("bunny suits") may

be necessary.[6]

Respiratory Protection Respirator Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced.[1]

[7] The specific cartridge type
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should be selected based on
the concentration and nature

of the airborne contaminants.

Standard laboratory practice
) dictates that closed-toe shoes
Foot Protection Closed-toe Shoes ) )
must be worn at all times in the

laboratory.

Quantitative Safety Data

The following table summarizes key quantitative safety and physical property data for 3-
Chloro-2-methoxypyridine and related compounds.

Property Value Source

147 -150°C /297 - 302 °F @

Boiling Point 760 mmHg [1]
Flash Point 66 °C / 150.8 °F [1]
Specific Gravity 1.190 [1]
Vapor Density 3.92 [1]
Water Solubility 10 g/L (20 °C) [5]

Note: Data is for 3-Chloropyridine, a closely related compound, as specific data for 3-Chloro-2-
methoxypyridine may be limited.

Experimental Workflow and Handling Protocol

The following diagram outlines the standard operational workflow for handling 3-Chloro-2-
methoxypyridine, from preparation to disposal.
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Caption: Workflow for handling 3-Chloro-2-methoxypyridine.
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Detailed Experimental Protocols

a. Preparation and Handling:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for 3-Chloro-2-methoxypyridine.[1][2][3][4][5]

Don Personal Protective Equipment (PPE): Put on all required PPE as outlined in the table
above.

Work in a Ventilated Area: All handling of 3-Chloro-2-methoxypyridine must be conducted
in a certified chemical fume hood to avoid inhalation of vapors.[1][5]

Grounding: When transferring the liquid, ground and bond containers to prevent static
discharge, as it is a combustible liquid.[5]

Avoid Incompatibilities: Keep away from strong oxidizing agents, strong acids, strong bases,
and amines.[1][7]

. Spill Response:
Evacuate: In case of a significant spill, evacuate the immediate area.
Ventilate: Increase ventilation to the area.

Containment: For small spills, absorb the liquid with an inert material such as vermiculite, dry
sand, or earth. Do not use combustible materials like sawdust.

Collection: Carefully collect the absorbed material into a suitable, labeled container for
hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.

. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2][3]
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o Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap
and water for at least 15 minutes. If irritation persists, seek medical attention.[1][2][3]

 Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[1][2]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth with
water and give them 2-4 cupfuls of milk or water. Seek immediate medical attention.[1]

Disposal Plan
All waste containing 3-Chloro-2-methoxypyridine must be treated as hazardous waste.
a. Waste Segregation and Collection:

« |dentify and Separate: Keep waste containing 3-Chloro-2-methoxypyridine separate from
other waste streams.

o Use Appropriate Containers: Collect liquid waste in a clearly labeled, sealed, and compatible
container. The original container can often be used.

e Labeling: The waste container must be clearly labeled with "HAZARDOUS WASTE" and the
full chemical name "3-Chloro-2-methoxypyridine".

b. Disposal Procedure:

o Consult Regulations: Dispose of the chemical waste in accordance with all local, regional,
and national environmental regulations.[1]

o Professional Disposal: Contact a licensed professional waste disposal service to arrange for
the removal and disposal of the hazardous waste. Do not attempt to dispose of this chemical
down the drain or in regular trash.[1]

» Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should
be collected and disposed of as hazardous waste. The empty, rinsed container can then be
disposed of according to institutional guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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